Cas no 34374-67-9 (5,6-dichloro-1H-1,2,3-benzotriazole)

5,6-Dichloro-1H-1,2,3-benzotriazole is a halogenated benzotriazole derivative with applications in organic synthesis and material science. Its structure features two chlorine substituents at the 5- and 6-positions, enhancing its reactivity and utility as a building block or intermediate in heterocyclic chemistry. The compound exhibits stability under standard conditions, facilitating handling and storage. Its electron-withdrawing properties make it valuable for modifying electronic or photophysical characteristics in advanced materials. Additionally, it may serve as a ligand or corrosion inhibitor due to its heteroatom-rich framework. The dichloro substitution pattern offers selective functionalization opportunities, enabling tailored modifications for specific synthetic or industrial applications.
5,6-dichloro-1H-1,2,3-benzotriazole structure
34374-67-9 structure
Product Name:5,6-dichloro-1H-1,2,3-benzotriazole
CAS No:34374-67-9
MF:C6H3Cl2N3
MW:188.014118432999
CID:321173
PubChem ID:417428
Update Time:2025-06-07

5,6-dichloro-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzotriazole,5,6-dichloro-
    • 5,6-dichloro-2H-benzotriazole
    • 1H-Benzotriazole,5,6-dichloro
    • 5,6-Dichlor-1H-benzotriazol
    • 5,6-dichloro-1H-benzo[d][1,2,3]triazole
    • 5,6-dichloro-1H-benzotriazole
    • 5,6-dichlorobenzotriazole
    • Kinome_3853
    • NSC-90977
    • NSC90977
    • HHEBHJLYNLALHM-UHFFFAOYSA-N
    • DTXSID40329106
    • 5,6-dichloro-2-azabenzimidazole
    • CCG-321197
    • AKOS016397788
    • 5,6-dichloro-1H-1,2,3-benzotriazole
    • NCIOpen2_001568
    • 34374-67-9
    • CHEMBL1996923
    • Z1251354024
    • EN300-120347
    • SCHEMBL205009
    • 1H-1,2,3-benzotriazole, 5,6-dichloro-
    • Inchi: 1S/C6H3Cl2N3/c7-3-1-5-6(2-4(3)8)10-11-9-5/h1-2H,(H,9,10,11)
    • InChI Key: HHEBHJLYNLALHM-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2C(C=1)=NNN=2)Cl

Computed Properties

  • Exact Mass: 186.97000
  • Monoisotopic Mass: 186.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.675
  • Boiling Point: 353.1°Cat760mmHg
  • Flash Point: 198.5°C
  • Refractive Index: 1.723
  • PSA: 41.57000
  • LogP: 2.26470

5,6-dichloro-1H-1,2,3-benzotriazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6-dichloro-1H-1,2,3-benzotriazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-120347-0.05g
5,6-dichloro-1H-1,2,3-benzotriazole
34374-67-9 95%
0.05g
$179.0 2023-07-06
Enamine
EN300-120347-0.1g
5,6-dichloro-1H-1,2,3-benzotriazole
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$268.0 2023-07-06
Enamine
EN300-120347-0.25g
5,6-dichloro-1H-1,2,3-benzotriazole
34374-67-9 95%
0.25g
$383.0 2023-07-06
Enamine
EN300-120347-0.5g
5,6-dichloro-1H-1,2,3-benzotriazole
34374-67-9 95%
0.5g
$601.0 2023-07-06
Enamine
EN300-120347-1.0g
5,6-dichloro-1H-1,2,3-benzotriazole
34374-67-9 95%
1.0g
$770.0 2023-07-06
Enamine
EN300-120347-2.5g
5,6-dichloro-1H-1,2,3-benzotriazole
34374-67-9 95%
2.5g
$1509.0 2023-07-06
Enamine
EN300-120347-5.0g
5,6-dichloro-1H-1,2,3-benzotriazole
34374-67-9 95%
5.0g
$2235.0 2023-07-06
Enamine
EN300-120347-10.0g
5,6-dichloro-1H-1,2,3-benzotriazole
34374-67-9 95%
10.0g
$3315.0 2023-07-06
TRC
D482145-10mg
5,6-dichloro-1H-1,2,3-benzotriazole
34374-67-9
10mg
$ 50.00 2022-06-05
TRC
D482145-50mg
5,6-dichloro-1H-1,2,3-benzotriazole
34374-67-9
50mg
$ 185.00 2022-06-05

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